Cas no 1515762-96-5 (2-1-(aminomethyl)cyclopentyl-3-methylbutan-2-ol)

• Product Name: 2-1-(aminomethyl)cyclopentyl-3-methylbutan-2-ol
• CAS No: 1515762-96-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• MDL: MFCD21803712
• CID: 5273520
• PubChem ID: 79127154
• Update Time: 2025-05-21

2-1-(aminomethyl)cyclopentyl-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)-
• 2-1-(aminomethyl)cyclopentyl-3-methylbutan-2-ol

• MDL： MFCD21803712
• Inchi： 1S/C11H23NO/c1-9(2)10(3,13)11(8-12)6-4-5-7-11/h9,13H,4-8,12H2,1-3H3
• InChI Key： GNIZFYRMPOAPRI-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1)CN)(O)(C)C(C)C

Additional information on 2-1-(aminomethyl)cyclopentyl-3-methylbutan-2-ol

Compound CAS No. 1515762-96-5: 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol

The compound 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol, identified by the CAS number 1515762-96-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. Recent studies have highlighted its role in enhancing the bioavailability of certain therapeutic agents, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol consists of a cyclopentane ring substituted with an aminomethyl group and a 3-methylbutan-2-ol moiety. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions in biological systems. The presence of the amino group allows for potential modifications, such as the formation of amides or imines, expanding its functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and nucleophilic substitution reactions. These methods not only improve the yield but also ensure high purity, which is essential for its application in pharmaceuticals. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for long-term storage and use in diverse environments.

In terms of physical properties, 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol exhibits a melting point of approximately 45°C and a boiling point around 180°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it ideal for chromatographic separations. Additionally, its ability to form hydrogen bonds contributes to its moderate polarity, which is advantageous in drug delivery systems.

The biological activity of this compound has been explored in several recent studies. It has shown potential as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. Researchers have demonstrated that its cyclopentane ring can serve as a scaffold for attaching various bioactive groups, enhancing the molecule's pharmacokinetic profile.

One notable application of 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol is in the field of materials science, where it has been used as a building block for polymeric materials with tailored mechanical properties. Its ability to undergo polymerization under mild conditions has opened new avenues for the creation of biocompatible materials suitable for medical devices.

In conclusion, the compound CAS No. 1515762-96-5, or 2-(1-(Aminomethyl)cyclopentyl)-3-methylbutan-2-ol, represents a versatile molecule with extensive applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications.